Cas no 2095416-99-0 (methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate)

• Product Name: methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate
• CAS No: 2095416-99-0
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• MDL: MFCD30730505
• CID: 4637732
• PubChem ID: 137838446
• Update Time: 2025-07-18

methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-[3-(1,1-dimethylethoxy)-3-oxo-1-propen-1-yl]-, methyl ester
• methyl 5-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]furan-3-carboxylate, E
• methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate

• MDL： MFCD30730505
• Inchi： 1S/C13H16O5/c1-13(2,3)18-11(14)6-5-10-7-9(8-17-10)12(15)16-4/h5-8H,1-4H3
• InChI Key： QMTLOAJQWMFBCE-UHFFFAOYSA-N
• SMILES： O1C(C=CC(OC(C)(C)C)=O)=CC(C(OC)=O)=C1

Additional information on methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate

Methyl 5-(1E)-3-(tert-Butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate (CAS No. 2095416-99-0): A Comprehensive Overview

Methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate (CAS No. 2095416-99-0) is a synthetic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and chemical reactivity. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate is characterized by a furan ring substituted with a methyl ester group and a propenyl ketone moiety. The presence of the furan ring and the conjugated double bond in the propenyl ketone moiety imparts significant electronic and steric effects, making this compound highly reactive in various chemical reactions. The tert-butoxy group further enhances the stability and solubility of the molecule, which is crucial for its potential applications in pharmaceuticals and materials science.

The synthesis of methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate has been reported using several methods. One common approach involves the reaction of 5-formylfurfural with tert-butyl vinyl ether followed by esterification with methanol. This method yields high purity and yield of the desired compound, making it suitable for large-scale production. Another approach involves the condensation of furan-3-carboxylic acid with tert-butyl acetoacetate in the presence of a suitable catalyst, such as p-toluenesulfonic acid or a Lewis acid.

Recent studies have explored the biological activities of methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate. One notable area of research is its potential as an antioxidant agent. Furan derivatives are known for their ability to scavenge free radicals and protect cells from oxidative damage. Studies have shown that this compound exhibits strong antioxidant activity, which could be beneficial in preventing or treating oxidative stress-related diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer.

In addition to its antioxidant properties, methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties can play a crucial role in disease management. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacological profile of methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate has also been studied in preclinical models. Animal studies have shown that this compound can effectively reduce inflammation and oxidative stress in various disease models, including arthritis and ischemic brain injury. These findings highlight its potential as a therapeutic agent for these conditions.

Beyond its biological activities, methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylfuran-3-carboxylate has also been explored for its applications in materials science. The unique electronic properties of furan derivatives make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Recent research has focused on optimizing the molecular structure to enhance the performance of these devices.

In conclusion, methyl 5-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-y-furanan carboxylate (CAS No. 2095416-99-0) is a multifaceted compound with promising applications in both pharmaceuticals and materials science. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific fields.